Cas no 756759-10-1 (1H-Imidazole-4-ethanamine,5-(1,1-dimethylethyl)-)

• Product Name: 1H-Imidazole-4-ethanamine,5-(1,1-dimethylethyl)-
• CAS No: 756759-10-1
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 549131
• Update Time: 2024-03-05

1H-Imidazole-4-ethanamine,5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-ethanamine,5-(1,1-dimethylethyl)-
• 1H-Imidazole-4-ethanamine, 5-(1,1-dimethylethyl)-

• Inchi： 1S/C9H17N3/c1-9(2,3)8-7(4-5-10)11-6-12-8/h6H,4-5,10H2,1-3H3,(H,11,12)
• InChI Key： DILAAXAOZPBFDJ-UHFFFAOYSA-N
• SMILES： NCCC1=C(C(C)(C)C)NC=N1

Computed Properties

• Exact Mass: 167.142
• Monoisotopic Mass: 167.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 54.7A^2